Cas no 946210-06-6 (ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

Ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a specialized heterocyclic compound featuring a pyridazine core functionalized with an iodobenzamide moiety and an ester group. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of the iodine atom offers versatility for further functionalization via cross-coupling reactions, while the ester group provides a handle for derivatization. The compound's rigid scaffold may contribute to binding specificity in medicinal chemistry applications. Its well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research settings. This compound is primarily utilized in academic and industrial laboratories for the development of novel heterocyclic systems.
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate structure
946210-06-6 structure
Product name:ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
CAS No:946210-06-6
MF:C20H16IN3O4
MW:489.263216972351
CID:5967459
PubChem ID:25668941

ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
    • 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-[(2-iodobenzoyl)amino]-6-oxo-1-phenyl-, ethyl ester
    • AKOS024640142
    • F2332-0114
    • 946210-06-6
    • Inchi: 1S/C20H16IN3O4/c1-2-28-20(27)18-16(22-19(26)14-10-6-7-11-15(14)21)12-17(25)24(23-18)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,22,26)
    • InChI Key: GMAHXAQAHGIHSZ-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1NC(=O)C1=CC=CC=C1I

Computed Properties

  • Exact Mass: 489.01855g/mol
  • Monoisotopic Mass: 489.01855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • pka: 9.43±0.20(Predicted)

ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2332-0114-75mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2332-0114-30mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2332-0114-15mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2332-0114-5μmol
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2332-0114-3mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2332-0114-20mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2332-0114-1mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
1mg
$54.0 2023-05-16
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F2332-0114-25mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2332-0114-40mg
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2332-0114-2μmol
ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
946210-06-6 90%+
2μl
$57.0 2023-05-16

ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Related Literature

Additional information on ethyl 4-(2-iodobenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate: A Comprehensive Overview

The compound Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate, identified by the CAS No. 946210-06-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazines, which are aromatic heterocycles with two nitrogen atoms in the ring. The presence of an ethyl group, a phenyl substituent, and an iodo-benzamide moiety makes this compound unique and valuable for research and development purposes.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery and material science. The pyridazine core is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it a promising scaffold for designing bioactive molecules. The substitution pattern of this compound further enhances its functional properties. The ethyl group at position 3 introduces lipophilicity, while the phenyl group at position 1 adds aromaticity and planarity to the molecule. The iodo-benzamide group at position 4 is particularly interesting due to its potential for bioisosteric replacements and its ability to participate in various chemical reactions.

The synthesis of Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate involves a multi-step process that combines principles of organic synthesis, such as nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. The iodo-benzamide group is believed to contribute to its bioactivity by interacting with specific protein targets. Additionally, its pyridazine core provides a platform for further functionalization, enabling researchers to explore a wide range of biological activities.

From a materials science perspective, the compound's ability to form coordination complexes with transition metals has opened avenues for its use in catalysis and sensor technology. Recent studies have demonstrated that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic efficiency in oxidation reactions.

In conclusion, Ethyl 4-(2-IodoBenzamido)-6-Oxo-1-Phenyl-1,6-DihydroPyridazine-3-Carboxylate (CAS No. 946210-06-6) is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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